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Compound of Interest

Compound Name: 1,2-Hexanediol

Cat. No.: B041856

This document provides essential safety and logistical information for the proper handling and
disposal of 1,2-Hexanediol (CAS No. 6920-22-5), tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring personnel
safety and environmental compliance.

Chemical Safety and Disposal Overview

1,2-Hexanediol is a synthetic solvent, emollient, and preservative commonly used in cosmetics
and printer inks.[1][2] While it is readily biodegradable, its hazardous characteristics
necessitate careful disposal.[3] It is a serious eye irritant, a skin irritant, and may cause
respiratory irritation.[3][4][5] Furthermore, studies have shown it to be phytotoxic, meaning it
can be harmful to plant life and other organisms if improperly released into the environment.[1]
[2][6] Therefore, it must be disposed of as hazardous waste in accordance with regulations.[3]

[7]
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Property

Information

Source

CAS Number

6920-22-5

[4]

Primary Hazards

Causes serious eye irritation
(HP 4), skin irritation, and may

cause respiratory irritation.

[3]4]

Environmental Hazards

Phytotoxic; can cause
considerable damage to plants

and other organisms.

[1](216]

Disposal Classification

Must be disposed of as

hazardous waste.

[3]17]

Prohibited Disposal

Do not empty into drains or

release into the environment.

[3]141(8]

Recommended Disposal

Offer to a licensed professional

waste disposal company.

[4](8]

Standard Operating Procedure: Waste Disposal

This procedure outlines the step-by-step process for collecting and disposing of 1,2-

Hexanediol waste.

Step 1: Personal Protective Equipment (PPE)

Before handling 1,2-Hexanediol waste, ensure you are wearing the appropriate PPE:

o Eye Protection: Tight-sealing safety goggles or a face shield.[9]

e Hand Protection: Chemical-resistant gloves.[5][9]

o Body Protection: Lab coat or other appropriate protective clothing to prevent skin exposure.

[9]

Step 2: Waste Collection

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


http://www.happycall.biz/img_up/shop_pds/happycall/contents/myboard/12hexanediolghsmsdscoem-1.pdf
https://www.carlroth.com/medias/SDB-24XY-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU3NDZ8YXBwbGljYXRpb24vcGRmfGFETTRMMmhpTUM4NU1UZzFPVEE1TXpReU1qTTRMMU5FUWw4eU5GaFpYMGRDWDBWT0xuQmtaZ3wwNWJjYzkzZDgxMDMwYmJhMTdlNDY2N2Y5Zjg2ZDY0MTE3ZDI5ODdlZjk0MDdhNjVjMjhjYzIyNTgxZWNlODRk
http://www.happycall.biz/img_up/shop_pds/happycall/contents/myboard/12hexanediolghsmsdscoem-1.pdf
https://bubbleandbee.com/blog/is-12hexanediol-safe/
https://www.chemicalbook.com/article/the-potential-risk-of-1-2-hexanediol.htm
https://pubmed.ncbi.nlm.nih.gov/32505050/
https://www.carlroth.com/medias/SDB-24XY-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU3NDZ8YXBwbGljYXRpb24vcGRmfGFETTRMMmhpTUM4NU1UZzFPVEE1TXpReU1qTTRMMU5FUWw4eU5GaFpYMGRDWDBWT0xuQmtaZ3wwNWJjYzkzZDgxMDMwYmJhMTdlNDY2N2Y5Zjg2ZDY0MTE3ZDI5ODdlZjk0MDdhNjVjMjhjYzIyNTgxZWNlODRk
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL06864~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2012:37:52~~1%202-Hexanediol~~
https://www.carlroth.com/medias/SDB-24XY-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU3NDZ8YXBwbGljYXRpb24vcGRmfGFETTRMMmhpTUM4NU1UZzFPVEE1TXpReU1qTTRMMU5FUWw4eU5GaFpYMGRDWDBWT0xuQmtaZ3wwNWJjYzkzZDgxMDMwYmJhMTdlNDY2N2Y5Zjg2ZDY0MTE3ZDI5ODdlZjk0MDdhNjVjMjhjYzIyNTgxZWNlODRk
http://www.happycall.biz/img_up/shop_pds/happycall/contents/myboard/12hexanediolghsmsdscoem-1.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Hexanedioic_Acid_and_Propane_1_2_diol.pdf
http://www.happycall.biz/img_up/shop_pds/happycall/contents/myboard/12hexanediolghsmsdscoem-1.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Hexanedioic_Acid_and_Propane_1_2_diol.pdf
https://www.benchchem.com/product/b041856?utm_src=pdf-body
https://www.benchchem.com/product/b041856?utm_src=pdf-body
https://www.benchchem.com/product/b041856?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC200132500&productDescription=DL-1+2-HEXANEDIOL+98%2B%25DL-1+2-&vendorId=VN00032119&countryCode=US&language=en
https://www.vigon.com/product/hexanediol-12-redistilled/?doc=MSDS/503462_vigon_sds_us_english.pdf&namee=Hexanediol12RedistilledSDS
https://www.fishersci.com/store/msds?partNumber=AC200132500&productDescription=DL-1+2-HEXANEDIOL+98%2B%25DL-1+2-&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC200132500&productDescription=DL-1+2-HEXANEDIOL+98%2B%25DL-1+2-&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Collect waste 1,2-Hexanediol and any materials contaminated with it (e.g., paper towels,
absorbent pads) in a dedicated waste container.

Do not mix with other chemical waste streams unless explicitly permitted by your institution's
Environmental Health & Safety (EHS) office.[10]

Step 3: Container Selection and Labeling

Use a container that is in good condition and compatible with 1,2-Hexanediol.[10] The
original product container is often a suitable choice.[10]

The container must be clearly labeled with the words "HAZARDOUS WASTE" and a full
description of the contents, including "1,2-Hexanediol".[3][10][11]

Keep the container securely closed at all times, except when adding waste.[4][10][12]

Step 4: On-Site Storage

Store the sealed waste container in a designated hazardous waste accumulation area.

The storage area should be a cool, dry, and well-ventilated place, away from incompatible
materials and ignition sources.[4][9][13]

Step 5: Final Disposal

Arrange for waste pickup through your institution's EHS office or a licensed professional
waste disposal service.[4]

All waste disposal must be conducted in accordance with local, state, and federal
regulations, such as those set by the U.S. Environmental Protection Agency (EPA).[10][13]
[14]

Emergency Protocol: Spill Management

In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Small Spills
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e Ensure adequate ventilation and wear appropriate PPE.[4][9]

o Contain the spill and absorb it with an inert, non-combustible material such as sand, earth,
vermiculite, or a general-purpose binder.[3][4][8][13]

o Carefully collect the absorbed material and place it into a suitable, sealed, and properly
labeled container for disposal as hazardous waste.[4][9]

Clean the spill area thoroughly to remove any residual contamination.[5]
Large Spills

o Evacuate personnel to a safe area.[4]

 Alert your institution's EHS office or emergency response team immediately.[13]
 Increase ventilation and eliminate all ignition sources.[13]

e Ifitis safe to do so, stop the leak and contain the spill to prevent it from entering drains or
waterways.[3][4][13]

e Cleanup should only be performed by trained personnel equipped with appropriate PPE,
including respiratory protection if necessary.[9][13]

Disposal Workflow and Decision Process

The following diagram illustrates the logical workflow for the proper disposal of 1,2-Hexanediol.
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Management Procedure

No
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(e.g., sand, vermiculite)

Collect in a designated,
compatible container

Seal container and label as
'Hazardous Waste'
with contents listed

Store in a cool, dry,
well-ventilated area

Contact licensed professional
waste disposal service

Proper Disposal

Click to download full resolution via product page

Diagram 1. 1,2-Hexanediol Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. bubbleandbee.com [bubbleandbee.com]

e 2. The potential risk of 1,2-hexanediol_Chemicalbook [chemicalbook.com]
¢ 3. carlroth.com [carlroth.com]

e 4. happycall.biz [happycall.biz]

¢ 5. vigon.com [vigon.com]

e 6. Assessment of the potential risk of 1,2-hexanediol using phytotoxicity and cytotoxicity
testing - PubMed [pubmed.ncbi.nim.nih.gov]

o 7. assets.thermofisher.com [assets.thermofisher.com]
e 8. benchchem.com [benchchem.com]

e 9. fishersci.com [fishersci.com]

e 10. engineering.purdue.edu [engineering.purdue.edu]

e 11. Chemical & Hazardous Waste Disposal at IU Regionals: Waste Management Guide:
Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect
IU: Indiana University [protect.iu.edu]

e 12. ccsd.net [ccsd.net]
» 13. datasheets.scbt.com [datasheets.scbt.com]
e 14. epa.gov [epa.gov]

 To cite this document: BenchChem. [Safe Disposal of 1,2-Hexanediol: A Procedural Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041856#1-2-hexanediol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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